Cas no 1056039-91-8 (3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol)

• Product Name: 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol
• CAS No: 1056039-91-8
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD15147233
• CID: 4668215
• PubChem ID: 60136466
• Update Time: 2025-05-23

3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(hydroxyMethyl)-1-Methyl-pyrazol-4-yl]Methanol
• [3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-yl]methanol
• [3-(hydroxymethyl)-1-methylpyrazol-4-yl]methanol
• 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol

• MDL： MFCD15147233
• Inchi： 1S/C6H10N2O2/c1-8-2-5(3-9)6(4-10)7-8/h2,9-10H,3-4H2,1H3
• InChI Key： HHQXXIOFIWYETE-UHFFFAOYSA-N
• SMILES： OCC1=CN(C)N=C1CO

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol

Professional Introduction to Compound with CAS No. 1056039-91-8 and Product Name: 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol

The compound with the CAS number 1056039-91-8 and the product name 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol represents a significant area of interest in the field of chemical and biomedical research. This compound, belonging to the pyrazole derivatives, has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. Pyrazole derivatives are known for their broad spectrum of biological activities, making them valuable candidates for drug development.

Structurally, 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol features a pyrazole core substituted with a hydroxymethyl group at the 3-position and a methyl group at the 1-position. The presence of these functional groups imparts distinct chemical reactivity and biological interactions. The hydroxymethyl group, in particular, can participate in hydrogen bonding and other forms of molecular recognition, which is crucial for its interaction with biological targets.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol has been studied for its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory and metabolic diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins.

Moreover, the methyl group at the 1-position of the pyrazole ring can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This feature makes 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol a versatile scaffold for medicinal chemists to explore new drug candidates. By modifying other parts of the molecule while retaining this core structure, researchers can fine-tune its biological activity to achieve desired therapeutic effects.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been employed to predict how 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol interacts with potential targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding mode and have helped in designing analogs with improved potency and selectivity.

One of the most promising applications of 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol is in the treatment of metabolic disorders. Obesity and type 2 diabetes are major global health challenges, and there is an urgent need for new therapeutic strategies. Studies have shown that pyrazole derivatives can modulate glucose metabolism by affecting key enzymes such as hexokinase and glycogen synthase. The hydroxymethyl group in 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol may play a crucial role in these interactions, making it a potential lead compound for developing antidiabetic agents.

Another area where this compound shows promise is in anti-cancer research. Cancer is another major global health issue, and developing new chemotherapeutic agents is crucial. Pyrazole derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines. The unique structural features of 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol, including its hydroxymethyl and methyl substituents, may contribute to its ability to disrupt cancer cell proliferation by interfering with critical signaling pathways.

The synthesis of 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol has also been optimized to ensure high yield and purity. Researchers have developed efficient synthetic routes that involve multi-step organic transformations starting from readily available precursors. These synthetic strategies not only facilitate the production of this compound but also allow for easy modifications to explore its analogs.

In conclusion, 3-(hydroxymethyl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 1056039-91-8) is a promising compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for drug development, particularly in treating metabolic disorders and cancer. Continued research into this compound and its derivatives will likely yield valuable insights into new treatment strategies for some of today's most pressing health challenges.